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Compound of Interest

Compound Name:
3-methoxy-N,N-

diphenylbenzamide

Cat. No.: B4610285 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals.

Disclaimer: This document provides a comprehensive overview of the known properties and

synthesis of 3-methoxy-N,N-diphenylbenzamide. It is critical to note that, following an

extensive literature review, no significant biological activity or pharmacological data has been

published for this specific compound. The "biological context" section is provided for

informational purposes only and discusses the activities of the broader benzamide and

methoxybenzamide classes of molecules, which should not be extrapolated to 3-methoxy-N,N-
diphenylbenzamide without experimental validation.

Executive Summary
3-methoxy-N,N-diphenylbenzamide is an organic compound that has been synthesized and

primarily investigated for its nonlinear optical (NLO) properties. To date, the scientific literature

does not contain information regarding its biological activity, mechanism of action, or its effects

in biological systems. This dossier collates the available physicochemical data and detailed

experimental protocols for its synthesis and characterization.
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The key quantitative data available for 3-methoxy-N,N-diphenylbenzamide are summarized

in the table below. These properties are primarily related to its characterization as a nonlinear

optical material.

Property Value Reference

Molecular Formula C₂₀H₁₇NO₂ [1]

Molecular Weight 303.36 g/mol [1]

Melting Point 402 K (129 °C) [1]

Crystal System Orthorhombic [1][2]

Space Group Pbca [1][2]

FTIR Carbonyl Peak (C=O) 1649 cm⁻¹ [1][2]

UV-Vis Absorption Maximum 406 nm [2]

Optical Transmission 59% in the visible region [1][2]

Second Harmonic Generation

(SHG) Efficiency
2.7 times that of KDP [1]

Experimental Protocols
Synthesis of 3-methoxy-N,N-diphenylbenzamide
The synthesis of 3-methoxy-N,N-diphenylbenzamide is achieved through the benzoylation of

N,N-diphenylamine with 3-methoxybenzoyl chloride.[1][2]

Materials:

N,N-diphenylamine

3-methoxybenzoyl chloride

Potassium carbonate (K₂CO₃)

Tetrabutylammonium bromide (TBAB) (catalytic amount)
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Acetonitrile (solvent)

Methanol (for recrystallization)

Deionized water

Ice

Procedure:

A mixture of diphenylamine (3 mmol), K₂CO₃ (3 mmol in methanol), and a catalytic amount of

TBAB (1 mmol) is prepared in acetonitrile (20 mL).

3-methoxybenzoyl chloride (3 mmol) is added to the mixture.

The contents are stirred at room temperature for 12 hours.

The progress of the reaction is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is poured into ice pieces (20 g) to obtain the crude

product.

The solid precipitate is filtered and subsequently washed with deionized water.

The crude product is purified by recrystallization from 30 mL of hot methanol (35-40 °C).

The purified product is dried in air. The reported yield is 84%.[1]

Mandatory Visualizations
Synthesis Workflow
The following diagram illustrates the synthetic pathway for 3-methoxy-N,N-
diphenylbenzamide.
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Reactants Reaction Conditions

Workup & Purification
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3-methoxy-N,N-diphenylbenzamide

Click to download full resolution via product page

Caption: Synthesis workflow for 3-methoxy-N,N-diphenylbenzamide.

Biological and Pharmacological Context (General)
As previously stated, there is no published biological data for 3-methoxy-N,N-
diphenylbenzamide. However, the benzamide and methoxybenzamide scaffolds are present
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in numerous biologically active compounds, which may provide a rationale for future

investigation.

Benzamide Derivatives: The benzamide functional group is a common feature in many

pharmaceuticals.[3] Compounds containing this scaffold have demonstrated a wide array of

biological activities, including antifungal, antibacterial, insecticidal, anti-inflammatory, and

antitumor properties.[3][4][5][6] The amide bond can form hydrogen bonds with biological

targets such as enzymes, contributing to their pharmacological effects.[4]

Methoxybenzamide Derivatives: The inclusion of a methoxy group on the benzamide ring

can influence the molecule's electronic properties, lipophilicity, and metabolic stability,

thereby modulating its biological activity. For instance, 3-methoxybenzamide (a related

compound lacking the N,N-diphenyl substitution) is known to be an inhibitor of poly(ADP-

ribose) polymerase (PARP), an enzyme involved in DNA repair.[7] Other methoxy- and

hydroxy-substituted benzamides have been explored for their antioxidant and

antiproliferative activities.[8] The position and number of methoxy groups can significantly

impact the biological effects.[8]

Conclusion
3-methoxy-N,N-diphenylbenzamide is a compound with well-documented synthetic

procedures and characterization data, primarily in the context of materials science for nonlinear

optical applications. There is currently a complete lack of data regarding its biological activity.

For researchers in drug discovery, this compound represents an unexplored chemical entity.

Any future investigation into its biological effects would be novel and would require initial

screening to identify potential areas of pharmacological relevance. The information on related

benzamide scaffolds suggests that such investigations could be of interest, but any hypotheses

would need to be tested through rigorous experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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